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An In-depth Technical Guide on the Solubility of 3-Nitropyrazole in Common Organic Solvents

This technical guide provides a comprehensive overview of the solubility of 3-nitropyrazole in

a range of common organic solvents. The information is intended for researchers, scientists,

and professionals in drug development and materials science who utilize 3-nitropyrazole as

an intermediate or active compound. This document compiles quantitative solubility data,

details the experimental methodologies for its determination, and presents a visual workflow for

a common solubility measurement technique.

Quantitative Solubility Data
The solubility of 3-nitropyrazole is influenced by the nature of the solvent and the temperature.

Generally, its solubility increases with a rise in temperature, indicating an endothermic

dissolution process.[1][2][3] The following tables summarize the available quantitative solubility

data in various organic solvents.

Table 1: Solubility of 3-Nitropyrazole in High-Boiling
Organic Solvents
The mole fraction solubility of 3-nitropyrazole in several high-boiling solvents was determined

at 298.15 K (25 °C) using a static gravimetric method.
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Solvent Temperature (K)
Mole Fraction Solubility
(10⁻²)

N,N-Dimethylformamide 298.15 37.705

N-Methylformamide 298.15 20.131

Cyclohexanone 298.15 13.469

Isophorone 298.15 11.957

Dimethyl Glutarate 298.15 6.667

Benzyl Alcohol 298.15 3.909

Benzonitrile 298.15 2.915

1-Octanol 298.15 1.916

2-Ethylhexyl Acetate 298.15 1.220

Anisole 298.15 0.688

o-Dichlorobenzene 298.15 0.666

Mesitylene 298.15 0.246

Table 2: Solubility of 3-Nitropyrazole in Common
Organic Solvents
The solubility of 3-nitropyrazole in a range of common organic solvents at 323.15 K (50 °C) is

presented below. Methanol was found to be the solvent with the highest dissolving capacity

among those tested.
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Solvent Temperature (K)
Mole Fraction Solubility
(10⁻²)

Methanol (MeOH) 323.15 8.54

Ethanol (EtOH) 323.15 6.46

1-Propanol (Pro-OH) 323.15 6.27

Acetonitrile (AN) 323.15 4.18

Acetone (DMK) 323.15 3.76

Methyl Acetate (MAC) 323.15 3.20

Ethyl Acetate (EAC) 323.15 2.82

n-Propyl Acetate (NPAC) 323.15 2.25

n-Butyl Acetate (NBAC) 323.15 1.91

Isopropyl Acetate (IPAC) 323.15 1.25

Tetrahydrofuran (THF) 323.15 1.07

Toluene (PhMe) 323.15 0.729

Benzene (Ph) 323.15 0.323

Water 323.15 0.216

Experimental Protocols for Solubility Determination
The determination of solubility is a critical experimental procedure. The data presented in this

guide were primarily obtained through the static gravimetric method and the dynamic laser

monitoring technique.

Static Gravimetric Method
This classical and reliable method involves achieving a state of equilibrium between the solute

and the solvent to form a saturated solution. The concentration of the solute in this saturated

solution is then determined by weight.
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Principle: The core principle is to prepare a saturated solution of 3-nitropyrazole in the solvent

of interest at a constant temperature. A known mass of the saturated solution is then taken, the

solvent is evaporated, and the remaining mass of the solute is measured.

Apparatus and Materials:

Thermostatic water or oil bath for temperature control

Jacketed glass vessel or conical flasks

Magnetic stirrer and stir bars

Analytical balance (precision of ±0.1 mg)

Drying oven

Syringes and filters (e.g., 0.45 µm)

3-Nitropyrazole (solute)

Organic solvent of interest

Detailed Procedure:

Preparation of Saturated Solution: An excess amount of 3-nitropyrazole is added to a

known volume of the organic solvent in a jacketed glass vessel or a flask placed in a

thermostatic bath.

Equilibration: The mixture is continuously stirred at a constant, predefined temperature for a

sufficient period (e.g., 24-72 hours) to ensure that equilibrium is reached. The presence of

undissolved solid solute confirms saturation.

Sampling: After stirring is stopped, the solution is allowed to stand to let the undissolved

solids settle. A sample of the clear supernatant is withdrawn using a pre-weighed, pre-heated

(to the experimental temperature) syringe fitted with a filter to prevent the transfer of solid

particles.
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Weighing the Saturated Solution: The syringe containing the saturated solution is weighed to

determine the total mass of the solution collected.

Solvent Evaporation: The collected saturated solution is transferred to a pre-weighed

container (e.g., a watch glass or evaporating dish). The solvent is then carefully evaporated

in a drying oven at a temperature that is high enough to remove the solvent but low enough

to not cause decomposition of the 3-nitropyrazole.

Weighing the Solute: The container with the dry 3-nitropyrazole residue is cooled in a

desiccator and then weighed. The process of drying, cooling, and weighing is repeated until

a constant mass is achieved.

Calculation: The solubility (typically as a mole fraction, x) is calculated using the masses of

the solute (m₁) and the solvent (m₂), and their respective molar masses (M₁ for 3-
nitropyrazole and M₂ for the solvent).

m₁ = (mass of container with dry solute) - (mass of empty container)

m₂ = (mass of container with solution) - (mass of container with dry solute)

x = ( m₁ / M₁ ) / ( ( m₁ / M₁ ) + ( m₂ / M₂ ) )

Dynamic Laser Monitoring Method
This is a more modern, automated technique that determines the saturation point by observing

the disappearance of solid particles in a solution as the solute is added.

Principle: A laser beam is passed through the solvent while the solute is gradually added. The

system monitors the light transmission. As long as solid particles are present, the laser signal

will be scattered or blocked. The point at which the last solid particle dissolves and the solution

becomes clear corresponds to the saturation point.

Apparatus and Materials:

Automated solubility determination system with a temperature-controlled vessel

Laser emitter and detector
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Automated, precision powder dispensing system

Stirring mechanism

3-Nitropyrazole (solute)

Organic solvent of interest

Detailed Procedure:

System Setup: A known volume or mass of the solvent is placed in the temperature-

controlled vessel of the automated system. The desired temperature is set and allowed to

stabilize.

Initial State: The laser monitoring system is initiated to obtain a baseline reading of the clear

solvent.

Controlled Solute Addition: The automated dispensing system begins to add small, precise

amounts of 3-nitropyrazole powder to the vigorously stirred solvent.

Laser Monitoring: The laser system continuously monitors the solution. As the solid is added,

the laser signal intensity decreases due to scattering by the undissolved particles.

Saturation Point Detection: The system continues to add solute until the laser signal

stabilizes at a low level, indicating that the solution is saturated and excess solid is present.

The total amount of solute added to reach this point is recorded to determine the solubility.

Data Analysis: The instrument's software calculates the solubility based on the mass of

solute added to the known mass of solvent to achieve saturation. This can be repeated at

various temperatures to generate a solubility curve.

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in the static gravimetric method for

determining the solubility of 3-nitropyrazole.
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Preparation of Saturated Solution

Sampling

Gravimetric Analysis

Calculation

Add excess 3-Nitropyrazole to solvent

Stir at constant temperature for 24-72h

Allow solids to settle

Withdraw supernatant with a pre-weighed, filtered syringe

Weigh the syringe with the saturated solution

Transfer solution to a pre-weighed container

Evaporate solvent in an oven

Cool in desiccator and weigh residue

Repeat drying and weighing until constant mass

Calculate mass of solute and solvent

Calculate mole fraction solubility

Click to download full resolution via product page

Caption: Experimental workflow for the static gravimetric solubility determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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